(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride
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Overview
Description
(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride is a chemical compound with a specific stereochemistry, indicated by the (2S) configuration
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of (2S)-1-amino-N-methylpropane-2-sulfonamide with hydrochloric acid to form the hydrochloride salt. The reaction conditions often include maintaining a specific temperature and pH to ensure the desired product is obtained with high purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for yield and efficiency, often involving continuous monitoring and adjustment of reaction parameters to maintain consistent product quality.
Chemical Reactions Analysis
Types of Reactions
(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
Common Reagents and Conditions
The specific reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often require anhydrous conditions to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of this compound may yield sulfonic acids, while reduction may yield amines.
Scientific Research Applications
(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.
Biology: It is used in studies of enzyme activity and protein interactions due to its ability to interact with biological molecules.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of (2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular function. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to (2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride include:
- (2S)-1-amino-N-methylpropane-2-sulfonamide
- (2S)-1-amino-N-methylpropane-2-sulfonic acid
- (2S)-1-amino-N-methylpropane-2-sulfonamide hydrobromide
Uniqueness
What sets this compound apart from these similar compounds is its specific stereochemistry and the presence of the hydrochloride salt, which can influence its solubility, stability, and reactivity. These unique properties make it particularly valuable in certain applications where other similar compounds may not be as effective.
Properties
CAS No. |
2751603-25-3 |
---|---|
Molecular Formula |
C4H13ClN2O2S |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.